Cancer
  • ARD-69
    ARD-69
    • Cat. No.:
    • B605567
    • CAS No.:
    • 2316837-10-0
    • Molecular Formula:
    • C62H74ClFN8O7S
    • Molecular Weight:
    • 1129.8 g/mol
    Description
    ARD-69 is a Highly Potent Proteolysis Targeting Chimera (PROTAC) Degrader of Androgen Receptor (AR) for the Treatment of Prostate Cancer. ARD-69 induces degradation of AR protein in AR-positive prostate cancer c...
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  • ARN14974
    ARN14974
    • Cat. No.:
    • B605581
    • CAS No.:
    • 1644158-57-5
    • Molecular Formula:
    • C24H21FN2O3
    • Molecular Weight:
    • 404.4414
    Description
    ARN14974 is a benzoxazolone carboxamide inhibitor of acid ceramidase (IC50 = 79 nM). It inhibits acid ceramidase activity, reduces levels of sphingosine and dihydroceramide, and increases levels of ceramide in S...
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  • ARN14988
    ARN14988
    • Cat. No.:
    • B605582
    • CAS No.:
    • Molecular Formula:
    • C16H24ClN3O5
    • Molecular Weight:
    • 373.8 g/mol
    Description
    ARN14988 is a potent inhibitor of acid ceramidase (IC50 = 12.8 nM for the human enzyme). It inhibits acid ceramidase activity and increases levels of C16 dihydro ceramide and C16 ceramide in A375, G361, M14, MeW...
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  • ARN-3236
    ARN-3236
    • Cat. No.:
    • B605584
    • CAS No.:
    • Molecular Formula:
    • C19H16N2O2S
    • Molecular Weight:
    • 336.4 g/mol
    Description
    ARN3236 is an inhibitor of salt-inducible kinase 2 (SIK2;  IC50 = <1 nM). It is selective for SIK2 over SIK1 and SIK3 (IC50s = 21.63 and 6.63 nM, respectively). It inhibits TNF-α secretion in RAW 264.7 cell...
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  • ARN5187 trihydrochloride
    ARN5187 trihydrochloride
    • Cat. No.:
    • B605585
    • CAS No.:
    • Molecular Formula:
    • C24H35Cl3FN3O
    • Molecular Weight:
    • 506.9 g/mol
    Description
    ARN5187 is a novel dual inhibitor of REV-ERBβ and autophagy with potential anticancer activity. ARN5187 showed improved cytotoxicity against BT-474 breast cancer cells compared to chloroquine, a clinically rele...
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  • Nemtabrutinib
    Nemtabrutinib
    • Cat. No.:
    • B605588
    • CAS No.:
    • 2095393-15-8
    • Molecular Formula:
    • C25H23ClN4O4
    • Molecular Weight:
    • 478.9 g/mol
    Description
    Nemtabrutinib is under investigation in clinical trial NCT05624554 (A Study of Nemtabrutinib vs Chemoimmunotherapy for Participants With Previously Untreated Chronic Lymphocytic Leukemia/small Lymphocytic Lympho...
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  • ARS-1630
    ARS-1630
    • Cat. No.:
    • B605592
    • CAS No.:
    • Molecular Formula:
    • C21H17ClF2N4O2
    • Molecular Weight:
    • 430.8 g/mol
    Description
    ARS-1620 is a qinazoline derivative carrying chloro and fluoro substituents at positions 6 and 8 respectively, a 2-fluoro-6-hydroxyphenyl group at position 7, and a 4-(prop-2-enoyl)piperazin-1-yl group at positi...
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  • ARS-853
    ARS-853
    • Cat. No.:
    • B605593
    • CAS No.:
    • Molecular Formula:
    • C22H29ClN4O3
    • Molecular Weight:
    • 432.9 g/mol
    Description
    ARS853 is an inhibitor of K-RASG12C, a mutant form of K-RAS that accumulates in the active GTP-bound state in certain cancer cells. ARS853 binds to the inactive GDP-bound state of K-RASG12C. It decreases the lev...
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  • ARV-771
    ARV-771
    • Cat. No.:
    • B605596
    • CAS No.:
    • 1949837-12-0
    • Molecular Formula:
    • C50H63N9O7S2
    • Molecular Weight:
    • 966.23
    Description
    ARV-771 is a proteolysis-targeting chimera (PROTAC) that drives the degradation of bromodomain and extra terminal domain (BET) family proteins. It is comprised of a BET-binding moiety conjugated via a linker to ...
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  • ARV-825
    ARV-825
    • Cat. No.:
    • B605597
    • CAS No.:
    • Molecular Formula:
    • C46H47ClN8O9S
    • Molecular Weight:
    • 923.4 g/mol
    Description
    ARV-825 is a PROTAC connected by ligands for Cereblon and BRD4. ARV-825 binds to BD1 and BD2 of BRD4.
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